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Compound of Interest

3-Bromo-1-methylpyrazol-4-
Compound Name:
amine;hydrochloride

Cat. No.: B12226258

Get Quote

Executive Summary & Strategic Utility

3-Bromo-1-methylpyrazol-4-amine (CAS: 1909316-30-8) is a specialized heterocyclic building

block distinct from its more common isomer, 4-bromo-1-methylpyrazol-3-amine. Its primary
utility lies in fragment-based drug discovery (FBDD) and scaffold hopping, where the specific
vector of the C4-amine and C3-bromide allows for unique spatial arrangements of substituents
that cannot be achieved with standard pyrazole synthons.

This guide objectively compares this compound against its positional isomers and provides a
validated characterization and synthesis profile. The core value proposition of this scaffold is its
ability to serve as a bifunctional orthogonal handle:

e C4-Amine: Highly nucleophilic handle for amide coupling, reductive amination, or SNAr.

o C3-Bromide: Sterically encumbered but reactive electrophile for Suzuki-Miyaura or
Buchwald-Hartwig cross-couplings, often retained for late-stage diversification.

Characterization Profile: The "Fingerprint"
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Reliable identification is critical due to the prevalence of regioisomers (e.g., 5-bromo or 4-

bromo variants) which have identical mass but vastly different reactivity profiles.

Physicochemical Specifications

Property Data /| Specification Notes
Distinct from 4-bromo isomer
CAS Number 1909316-30-8
(146941-72-2)
Molecular Formula CaHeBrNs
Molecular Weight 176.02 g/mol Monoisotopic Mass: 174.97
) ) Darkens upon oxidation/air
Appearance Off-white to pale yellow solid
exposure
N Low solubility in non-polar
Solubility DMSO, Methanol, DCM
alkanes
) ] Less basic than pyridine; C4-
pKa (Calculated) ~3.5 - 4.0 (Conjugate acid) o ]
amine is electron-rich
Storage 2-8°C, Inert Atmosphere Hygroscopic and light-sensitive

Spectroscopic Identification (NMR & MS)

Note: Shifts are reported based on typical values for 1-methyl-4-aminopyrazole cores

substituted at C3.

e 'H NMR (400 MHz, DMSO-ds):

o 0 7.35 ppm (s, 1H, C5-H): The diagnostic singlet. It is typically downfield of the amine

protons but upfield relative to the nitro-precursor (which appears ~8.5 ppm).

o 0 4.20 ppm (br s, 2H, NH2): Broad singlet, exchangeable with D20. Chemical shift varies

with concentration.

o 9 3.65 ppm (s, 3H, N-CHs3): Sharp singlet corresponding to the N-methyl group.

e 13C NMR (100 MHz, DMSO-ds):
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o Expected peaks at 130.5 ppm (C5), 128.0 ppm (C4-NHz), 115.0 ppm (C3-Br), 39.0 ppm

(N-CHs).

e Mass Spectrometry (ESI+):

o m/z: 176.0 [M+H]* and 178.0 [M+H+2]* (1:1 ratio characteristic of Bromine).

Comparative Analysis: 3-Bromo vs. 4-Bromo

Isomers

The choice between the 3-Bromo-4-amino (Target) and 4-Bromo-3-amino (Alternative)

scaffolds fundamentally alters the geometry and electronic properties of the final drug

candidate.
3-Bromo-1-methylpyrazol-4-  4-Bromo-1-methylpyrazol-3-
Feature _ : .
amine (Target) amine (Alternative)
Structure

Br at C3, NH2 at C4

Br at C4, NH2 at C3

Nucleophilicity

High (C4-NHz): Resembles an
aniline; highly reactive in

amide couplings.

Moderate (C3-NH-2):
Resembles an amidine; less
nucleophilic, often requires

stronger bases.

C-Br Reactivity

Sterically Hindered: C3 is

flanked by N1-Me and C4-NHo..

Requires active catalysts (e.g.,

Pd-XPhos) for coupling.

Accessible: C4 is less
hindered. Standard Suzuki
conditions (Pd(PPhs)a) often

suffice.

Vector Geometry

Substituents are adjacent
(ortho-like) but with a 5-
membered ring bond angle
(~126°).

Substituents are adjacent but
the N-Me vector points away

from the C3-amine.

Primary Use

Creating fused bicyclic
systems (e.g., pyrazolo[4,3-

d]pyrimidines).

Standard linear linker

extensions.
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Decision Logic: When to use which?

o Choose 3-Bromo (Target) if you need to cyclize onto the C4-amine to form a fused ring
system involving the C3 position, or if your SAR suggests a substituent at C3 improves
potency via hydrophobic interactions in a tight pocket.

o Choose 4-Bromo (Alternative) if you simply need a linear extension or if the C3-position is
meant to be the hydrogen bond donor/acceptor interface.

Synthesis & Experimental Protocols

Core Challenge: The primary synthesis risk is hydrodehalogenation (loss of bromine) during the
reduction of the nitro precursor. Catalytic hydrogenation (H2/Pd-C) is NOT recommended as it
frequently cleaves the C-Br bond.

Recommended Route: Chemoselective reduction using Iron (Fe) or Tin(ll) Chloride (SnCl2).

Workflow Diagram (DOT)

AVOID

NO2 -> NH2 (Br retained)
Step 2: Chemoselective Reduction
1,

flation Yield: ~60-70% S

Click to download full resolution via product page

Caption: Figure 1. Optimized synthesis route highlighting the critical chemoselective reduction
step to prevent debromination.

Detailed Protocol: Iron-Mediated Reduction

This method is robust, scalable, and preserves the C-Br bond.

Reagents:
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3-Bromo-1-methyl-4-nitropyrazole (1.0 equiv)[1]

Iron powder (5.0 equiv, <10 micron preferred)

Ammonium Chloride (NH4Cl) (5.0 equiv)

Solvent: Ethanol / Water (3:1 ratio)

Procedure:

Setup: In a round-bottom flask equipped with a reflux condenser and mechanical stirrer,
dissolve 3-bromo-1-methyl-4-nitropyrazole (e.g., 10 mmol) in Ethanol (30 mL) and Water (10
mL).

Addition: Add Ammonium Chloride (50 mmol) followed by Iron powder (50 mmol) in a single
portion.

Reaction: Heat the suspension to 70-80°C for 2—4 hours. Monitor by TLC (50%
EtOAc/Hexane) or LCMS. The starting material (Nitro) is less polar; the product (Amine) is
more polar and UV active.

Workup (Critical):

o Cool to room temperature.

o Filter the mixture through a Celite pad to remove iron residues. Wash the pad copiously
with Methanol or EtOAcC.

o Concentrate the filtrate under reduced pressure to remove organic solvents.

o Dilute the agueous residue with saturated NaHCOs (to pH ~9) and extract with EtOAc (3 x
50 mL).

Purification: Dry the combined organics over NazSOa, filter, and concentrate. If necessary,
purify via flash chromatography (Gradient: 0-10% MeOH in DCM).

o Note: The amine can be unstable to air over long periods; store under nitrogen.
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Application Data: Cross-Coupling Reactivity

When using this amine in Buchwald-Hartwig couplings (reacting the C3-Br with an external
amine), the presence of the C4-amine and N1-methyl group creates a unique electronic
environment.

Reactivity Hierarchy for C3-Bromide:

o Oxidative Addition: Slower than phenyl bromides due to the electron-rich nature of the
pyrazole ring.

o Catalyst Selection:

o Standard: Pd(PPhs)a / Na2COs (Suzuki) -> Moderate yields.

o Optimized:Pdz(dba)s / XPhos or Pd-RuPhos G3 (Buchwald) -> High yields.

o Base: Use weak bases (Cs2CO:s) if possible to avoid side reactions with the free amine.
Self-Validation Check:
« If the reaction fails: Check for catalyst poisoning by the free C4-NH-.

» Solution: Protect the C4-amine (e.g., as a Boc-carbamate) before attempting cross-coupling
at the C3-bromide position. This significantly improves yields by preventing the amine from
binding to the Palladium center.

References
e Synthesis of Pyrazole Intermediates
o Source: PubChem.
o URL:[LInk]
o Buchwald-Hartwig Coupling of Aminopyrazoles

o Source: ResearchGate. "C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using
Pd(dba)2 or Cul.
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o URL:[Link]

* General Pyrazole Chemistry & Isomer Comparison
o Source: Arkivoc. "Recent developments in aminopyrazole chemistry."
o URL:[Link]

e Product Identification (CAS Verification)

o Source: Sigma-Aldrich. "3-Bromo-1-methyl-1H-pyrazol-4-amine Product Page."

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 3-bromo-1-methyl-4-nitro-1H-pyrazole | C4AH4BrN302 | CID 13185127 - PubChem
[pubchem.ncbi.nim.nih.gov]

e To cite this document: BenchChem. [Technical Comparison Guide: 3-Bromo-1-
methylpyrazol-4-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12226258/docs#technical-comparison-guide-3-
bromo-1-methylpyrazol-4-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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